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Compound of Interest

Compound Name: Benzyl vinyl carbonate

CAS No.: 113150-67-7

Cat. No.: B116827 Get Quote

Benzyl Vinyl Carbonate is a unique molecule that combines the functionalities of a

benzyloxycarbonyl (Cbz) group and a reactive vinyl moiety. This dual nature makes it a

valuable building block for a range of chemical transformations. A precise understanding of its

properties is paramount for its effective use in experimental design.

The molecular formula of Benzyl Vinyl Carbonate is C₁₀H₁₀O₃.[1][2][3][4] Its structure consists

of a benzyl group and a vinyl group linked by a carbonate functional group. The IUPAC name is

benzyl ethenyl carbonate.[4]

Table 1: Key Physicochemical Data for Benzyl Vinyl Carbonate
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Property Value Source(s)

Molecular Weight 178.18 g/mol ; 178.19 g/mol [1][2][3][4][5]

Exact Mass 178.062994177 Da [4]

Molecular Formula C₁₀H₁₀O₃ [1][2][3][4]

CAS Number 113150-67-7 [1][2][3][6]

IUPAC Name benzyl ethenyl carbonate [4]

Common Synonyms
Carbonic acid, ethenyl

phenylmethyl ester
[3][4][6]

Boiling Point 112-115 °C at 4 Torr [3]

Predicted Density 1.112 ± 0.06 g/cm³ [3]

Purity (Commercial) >96% (HPLC) [6]

Storage Conditions 2-8°C, Refrigerator [1][6]

The specified boiling point under reduced pressure is a critical parameter, indicating that the

compound is amenable to purification by vacuum distillation.[3] This technique is essential to

prevent thermal decomposition, which can occur at the higher temperatures required for

atmospheric distillation, particularly given the reactive nature of the vinyl group. Proper storage

in a refrigerator at 2-8°C is crucial to inhibit premature polymerization and hydrolysis of the

carbonate linkage, ensuring the reagent's long-term stability and reactivity.[1][6]

Synthesis and Purification: A Validated Workflow
While numerous proprietary methods exist, a general and logical approach to the synthesis of

Benzyl Vinyl Carbonate involves the reaction of a suitable benzyl-containing precursor with a

vinyl source. Modern organocatalytic methods have shown promise for the synthesis of related

vinylene carbonates and can be adapted for this purpose.[7]

Conceptual Synthesis Pathway
A plausible and efficient synthesis route involves the base-mediated reaction of benzyl

chloroformate with an enol or enolate equivalent of acetaldehyde. This approach directly
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constructs the required carbonate linkage. The causality behind this choice is the high reactivity

of the chloroformate electrophile with the nucleophilic enolate.

Reactants Reaction Products

Benzyl Chloroformate

Nucleophilic AttackAcetaldehyde Enolate FormationBase

Non-nucleophilic Base
(e.g., Triethylamine)

Amine Salt Byproduct

Benzyl Vinyl Carbonate

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Benzyl Vinyl Carbonate.

Step-by-Step Purification Protocol: Vacuum Distillation
This protocol is designed as a self-validating system to achieve high purity, essential for

subsequent applications.

System Setup: Assemble a standard vacuum distillation apparatus using oven-dried

glassware. This is critical to prevent hydrolysis of the carbonate by atmospheric moisture.

Charge the Flask: Charge the crude Benzyl Vinyl Carbonate into the distillation flask. Add a

magnetic stir bar for smooth boiling.

Evacuate the System: Gradually apply vacuum to the system, targeting a stable pressure of

approximately 4 Torr. A gradual reduction prevents bumping of the crude material.
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Heating: Immerse the distillation flask in a heating mantle. Slowly increase the temperature

until gentle boiling begins. The vapor temperature should be monitored closely.

Fraction Collection: Collect the fraction that distills between 112-115 °C.[3] A stable boiling

point is indicative of a pure compound. Discard any initial lower-boiling fractions (forerun)

and stop the distillation before higher-boiling impurities can distill over.

Characterization: Confirm the purity and identity of the collected fraction using High-

Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR)

spectroscopy, and Mass Spectrometry (MS). Commercial suppliers often provide reference

spectral data for comparison.[2][6]

Core Applications in Drug Development and
Synthesis
The utility of Benzyl Vinyl Carbonate stems from its ability to participate in a variety of

chemical reactions, making it a valuable tool for medicinal chemists and materials scientists.

Advanced Protecting Group Chemistry
The benzyloxycarbonyl (Cbz) group is a cornerstone of amine protection in peptide synthesis

and complex molecule construction. Benzyl Vinyl Carbonate serves as a vinyl-activated Cbz

donor. The vinyl group acts as an electron-withdrawing group, making the carbonate an

excellent leaving group and facilitating the transfer of the Cbz moiety to a nucleophilic amine

under mild conditions.

Benzyl Vinyl Carbonate
(Cbz Donor)

Tetrahedral Intermediate

Primary/Secondary Amine
(R-NH2)

Nucleophilic
Attack

Cbz-Protected Amine
(R-NH-Cbz)

Vinyl Alcohol
(Tautomerizes to Acetaldehyde)

Elimination
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Caption: Mechanism of amine protection using Benzyl Vinyl Carbonate.

Monomer for Functional Polymers
The presence of a polymerizable vinyl group allows Benzyl Vinyl Carbonate to act as a

monomer in radical or controlled polymerization reactions. This enables the synthesis of

functional polymers with pendant Cbz-protected groups. Subsequent deprotection can yield

polymers with primary amine functionalities, which are useful for bioconjugation, drug delivery

systems, or as functional coatings. The polymerization of the related vinylene carbonate is well-

documented and provides a basis for exploring BVC's potential in this area.[8]

Synthesis of Bioactive Molecules
Benzyl Vinyl Carbonate is explicitly noted for its application in the synthesis of

immunosuppressive compounds and other complex carbonates.[1][9] Its dual functionality

allows it to be incorporated into molecular scaffolds that can be further elaborated. For

instance, the vinyl group can participate in cycloaddition or Michael addition reactions, while

the benzyl group can be removed later in the synthesis via hydrogenolysis to reveal a

carboxylic acid precursor or other functionalities. This versatility is highly valued in the

construction of novel drug candidates.

Safety, Handling, and Storage
As a reactive chemical, proper handling of Benzyl Vinyl Carbonate is essential to ensure

laboratory safety and maintain the integrity of the compound. While a specific, comprehensive

safety data sheet (SDS) was not returned in the search, best practices can be established

based on its functional groups and related compounds.[10][11]

Mandatory Handling Protocol
Engineering Controls: All manipulations should be performed inside a certified chemical fume

hood to avoid inhalation of vapors.[11][12]

Personal Protective Equipment (PPE): Wear nitrile gloves, chemical splash goggles, and a

flame-retardant lab coat at all times.[10][12]

Avoiding Contamination: Use clean, dry syringes and needles for transfers. Avoid introducing

moisture, which can cause hydrolysis.
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Spill Response: In case of a spill, absorb the material with an inert absorbent (e.g.,

vermiculite) and place it in a sealed container for chemical waste disposal.

Storage and Stability
Short-Term: Store in a tightly sealed container at 2-8°C.[1]

Long-Term: For extended storage, consider flushing the container with an inert gas like

argon or nitrogen to displace air and moisture, which can degrade the material. Periodically

check for signs of polymerization (increased viscosity or solidification).

Conclusion
Benzyl Vinyl Carbonate is a high-value, specialized reagent with significant potential for

researchers at the forefront of organic synthesis, drug discovery, and polymer science. Its

unique combination of a vinyl group and a Cbz-carbonate moiety provides a gateway to

complex molecular architectures and functional materials. By understanding its fundamental

properties and adhering to rigorous synthesis, purification, and handling protocols, scientists

can effectively leverage this compound to advance their research objectives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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